Cas no 29048-07-5 (2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)-)

• Product Name: 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)-
• CAS No: 29048-07-5
• MF: C₂₁H₃₄O₅
• MW: 366.49166727066
• CID: 285465
• PubChem ID: 69674733
• Update Time: 2025-04-19

2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)-
• 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-2,6-diisopentyl-4-isovaleryl-(6CI,8CI)
• 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (R)-
• Humulone, tetrahydro-
• Tetrahydrohumulone
• 3,5,6-Trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
• 29048-07-5
• SCHEMBL6125223

• Inchi： 1S/C21H34O5/c1-12(2)7-8-15-18(23)17(16(22)11-14(5)6)20(25)21(26,19(15)24)10-9-13(3)4/h12-14,23-24,26H,7-11H2,1-6H3
• InChI Key： WTOFWQARBRVYHI-UHFFFAOYSA-N
• SMILES： OC1(C(C(C(CC(C)C)=O)=C(C(CCC(C)C)=C1O)O)=O)CCC(C)C

Computed Properties

• Exact Mass: 366.24062418g/mol
• Monoisotopic Mass: 366.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.8Ų